Cas no 811860-95-4 (5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one)

• Product Name: 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one
• CAS No: 811860-95-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 1802473
• PubChem ID: 21718850
• Update Time: 2025-05-24

5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dihydro-5,6-dimethyl-
• F1911-2938
• 5,6-dimethyl-4,5-dihydro-2H-pyridazin-3-one
• 5,6-Dimethyl-2,3,4,5-tetrahydropyridazin-3-one
• BS-34546
• 3,4-dimethyl-4,5-dihydro-1H-pyridazin-6-one
• AKOS040693998
• 5,6-dimethyl-4,5-dihydropyridazin-3(2H)-one
• 811860-95-4
• '5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one'
• 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one

• Inchi： 1S/C6H10N2O/c1-4-3-6(9)8-7-5(4)2/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： FGEANSWWJRZKDX-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C(C)=NN1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one

Research Update on 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one (CAS: 811860-95-4): Recent Advances and Applications

5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one (CAS: 811860-95-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one is its application in the design of phosphodiesterase (PDE) inhibitors. PDEs are a family of enzymes that play a critical role in cellular signaling by regulating the levels of cyclic nucleotides such as cAMP and cGMP. Recent research has demonstrated that derivatives of this compound exhibit selective inhibition of PDE4 and PDE10A, which are implicated in inflammatory diseases and neurological disorders, respectively. These findings suggest that 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one could serve as a promising scaffold for the development of new anti-inflammatory and neuroprotective agents.

In addition to its role in PDE inhibition, 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one has been investigated for its potential as a building block in the synthesis of antiviral and anticancer agents. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs based on this scaffold, which exhibited potent activity against the hepatitis C virus (HCV). The researchers identified specific structural modifications that enhanced the compound's antiviral efficacy while minimizing cytotoxicity, paving the way for further optimization and preclinical evaluation.

Another area of interest is the compound's utility in the development of small-molecule probes for studying protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery due to their large and often flat binding surfaces. However, recent work has shown that 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one can be functionalized to create selective inhibitors of specific PPIs, such as those involved in the regulation of apoptosis and cell cycle progression. These findings highlight the versatility of this compound as a tool for both basic research and therapeutic development.

Despite these promising developments, challenges remain in the optimization of 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural refinement and pharmacological studies. Nevertheless, the growing body of research underscores the potential of this scaffold to contribute to the discovery of new drugs for a range of diseases.

In conclusion, 5,6-dimethyl-2,3,4,5-tetrahydropyridazin-3-one (CAS: 811860-95-4) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent studies have elucidated its potential as a PDE inhibitor, antiviral agent, and PPI modulator, among other roles. Continued research into its structure-activity relationships and therapeutic potential is expected to yield further insights and opportunities for innovation in the field.